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Compound of Interest

(9H-Fluoren-9-yl)methyl decyl(2-
Compound Name:
oxoethyl)carbamate

Cat. No.: B123360

Application Notes and Protocols for N-FMOC-2-(n-
decylamino)acetaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the handling
and reactivity of N-FMOC-2-(n-decylamino)acetaldehyde, a specialized building block relevant
to peptide chemistry and drug discovery. The protocols outlined herein are based on
established methodologies for N-FMOC protected amino aldehydes and are intended to serve
as a comprehensive guide for researchers. This guide covers the synthesis, purification, and
subsequent reactions of this compound, with a focus on its application in forming more
complex molecular structures. All quantitative data are presented in tabular format for clarity,
and key experimental workflows are visualized using diagrams.

Introduction to N-FMOC-2-(n-
decylamino)acetaldehyde

N-FMOC-2-(n-decylamino)acetaldehyde is a bifunctional organic molecule featuring a
secondary amine protected by a 9-fluorenylmethoxycarbonyl (FMOC) group and a reactive
aldehyde moiety. The long n-decyl chain imparts significant lipophilicity, making this compound
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a valuable intermediate for synthesizing peptide analogues with enhanced membrane
permeability or for creating targeted drug delivery systems. The FMOC group provides robust
protection of the amine under various reaction conditions while allowing for facile deprotection
under mild basic conditions, a cornerstone of modern solid-phase peptide synthesis (SPPS).[1]
[2] The aldehyde functionality serves as a versatile handle for a variety of carbon-carbon and
carbon-nitrogen bond-forming reactions.

Proposed Synthesis of N-FMOC-2-(n-
decylamino)acetaldehyde

The synthesis of the title compound can be envisioned as a two-step process starting from
commercially available 2-aminoacetaldehyde diethyl acetal and n-decyl bromide, followed by
FMOC protection.
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2-Aminoacetaldehyde
diethyl acetal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123360#experimental-setup-for-reactions-involving-
n-fmoc-2-n-decylamino-acetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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